molecular formula C18H17NO5 B271157 1-[4-(2-Methoxyphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylic acid

1-[4-(2-Methoxyphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylic acid

Cat. No. B271157
M. Wt: 327.3 g/mol
InChI Key: FZUQBYHJGYTYHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[4-(2-Methoxyphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylic acid, commonly known as MPPA, is a pyrrolidine derivative that has been studied for its potential therapeutic applications. MPPA is a synthetic compound that was first synthesized in the early 2000s. Since then, it has been studied extensively for its biochemical and physiological effects, as well as its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MPPA is not fully understood. However, it is believed that MPPA exerts its effects by modulating various signaling pathways in cells. MPPA has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). It has also been shown to activate the nuclear factor-erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
MPPA has been shown to have various biochemical and physiological effects. In vitro studies have shown that MPPA can inhibit the growth of cancer cells, reduce the production of inflammatory cytokines and chemokines, and protect neurons from oxidative stress. In vivo studies have shown that MPPA can reduce tumor growth in animal models and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using MPPA in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. This makes it easier to conduct experiments that require large amounts of the compound. Another advantage is that MPPA has been extensively studied, and its effects have been well characterized. However, one limitation of using MPPA in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on MPPA. One area of research is the development of MPPA analogs that have improved efficacy and potency. Another area of research is the identification of the specific signaling pathways that are modulated by MPPA. This could lead to the development of more targeted therapies that specifically target these pathways. Additionally, more studies are needed to determine the safety and toxicity of MPPA in humans, which could pave the way for its use as a therapeutic agent in clinical settings.

Synthesis Methods

MPPA can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The synthesis process starts with the reaction of 2-methoxyphenol with 4-chlorobenzaldehyde in the presence of a base to form 4-(2-methoxyphenoxy)benzaldehyde. This intermediate is then reacted with pyrrolidine-3-carboxylic acid in the presence of a reducing agent to form MPPA.

Scientific Research Applications

MPPA has been studied for its potential therapeutic applications in various scientific research studies. Some of the areas where MPPA has been studied include cancer, inflammation, and neurological disorders. In cancer research, MPPA has been shown to inhibit the growth of cancer cells by inducing apoptosis or cell death. Inflammation research has shown that MPPA can reduce the production of inflammatory cytokines and chemokines. In neurological disorders, MPPA has been shown to have neuroprotective effects and can improve cognitive function.

properties

Molecular Formula

C18H17NO5

Molecular Weight

327.3 g/mol

IUPAC Name

1-[4-(2-methoxyphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylic acid

InChI

InChI=1S/C18H17NO5/c1-23-15-4-2-3-5-16(15)24-14-8-6-13(7-9-14)19-11-12(18(21)22)10-17(19)20/h2-9,12H,10-11H2,1H3,(H,21,22)

InChI Key

FZUQBYHJGYTYHR-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1OC2=CC=C(C=C2)N3CC(CC3=O)C(=O)O

Canonical SMILES

COC1=CC=CC=C1OC2=CC=C(C=C2)N3CC(CC3=O)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.